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Compound of Interest

Compound Name: V0119498

Cat. No.: B1683070

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive guide for the preparation of a stock solution of
VU0119498 in dimethyl sulfoxide (DMSO). VU0119498 is an M1 muscarinic receptor agonist
and a positive allosteric modulator (PAM) for M3 and M5 receptors, widely used as a
neuroprotective agent in research.[1] Accurate preparation of a stable and concentrated stock
solution is crucial for obtaining reliable and reproducible experimental results. DMSO is a
common aprotic solvent capable of dissolving a wide array of organic compounds, making it an
ideal vehicle for VU0119498.[2]

Quantitative Data Summary

A summary of the key quantitative data for VU0119498 and its preparation in DMSO is
presented in Table 1.
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Parameter Value Reference(s)
Molecular Formula C15H10BrNO:2 [1]

Molecular Weight 316.15 g/mol [1][3]

Purity >98% [4]
Appearance Solid powder [1][5]
Solubility in DMSO Soluble to 100 mM

Recommended Stock
) 10 mM - 100 mM
Concentration

-20°C for 3 years; 4°C for 2

years

Storage (Powder)

-80°C for 3 months; -20°C for 2
Storage (In Solvent) [5]
weeks

Experimental Protocol

This protocol details the procedure for preparing a 10 mM stock solution of VU0119498 in
DMSO. This concentration is a practical starting point, well within the compound's solubility
limit.

Materials and Equipment

» VU0119498 powder (purity =98%)

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)[6]
e Analytical balance (readable to at least 0.1 mg)

o Sterile, amber glass vials or polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

o \ortex mixer
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» Sonicator (optional, for aiding dissolution)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

e Always handle VU0119498 and DMSO in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE to avoid skin and eye contact. DMSO can facilitate the absorption of
other chemicals through the skin.[2][7]

e Consult the Safety Data Sheet (SDS) for VU0119498 and DMSO before beginning work.
Step-by-Step Procedure

o Equilibrate Reagents: Allow the VU0119498 powder and DMSO to warm to room
temperature before opening to prevent moisture condensation.

o Calculate Required Mass: Use the following formula to calculate the mass of VU0119498
needed to prepare the desired volume and concentration of the stock solution.

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight
(g/mol) / 1000

o Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 316.15 g/mol /
1000 = 3.16 mg

o Weigh Compound: Carefully weigh the calculated amount of VU0119498 powder using an
analytical balance and transfer it into a sterile vial.

e Add Solvent: Add the calculated volume of DMSO to the vial containing the VU0119498
powder. For the example above, add 1 mL of DMSO.

e Dissolve Compound: Securely cap the vial and vortex the mixture until the powder is
completely dissolved. A clear solution with no visible particulates should be obtained. If the
compound is slow to dissolve, brief sonication can be applied.

e Store the Stock Solution:
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o For ease of use and to prevent degradation from repeated freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile tubes.

o For short-term storage (up to 2 weeks), store the aliquots at -20°C.[5]

o For long-term storage (up to 3 months), store the aliquots at -80°C.[5]

Application Example: Preparation of Working
Solutions

To prepare a working solution for a cell-based assay, the concentrated DMSO stock solution
must be diluted in an aqueous buffer or cell culture medium. It is critical to ensure the final
concentration of DMSO is low (typically <0.5%) to avoid cellular toxicity.[8]

Recommended Dilution Method:
To prevent precipitation of the compound, a serial dilution approach is recommended.

o Intermediate Dilution (Optional but Recommended): First, dilute the 10 mM stock solution in
DMSO to an intermediate concentration (e.g., 1 mM).

o Final Dilution: Add a small volume of the stock or intermediate solution to the final aqueous
medium and mix immediately and thoroughly. For example, to achieve a 10 pM final
concentration from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 pL of
stock to 999 uL of medium).

Visualizations

The following diagram illustrates the workflow for preparing the VU0119498 stock solution.
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VU0119498 Stock Solution Workflow

1. Equilibrate VU0119498
and DMSO to Room Temp

:

2. Calculate Required Mass
(e.g., 3.16 mg for 1 mL of 10 mM)

:

3. Weigh VU0119498 Powder

:

4. Add Calculated Volume of DMSO
(e.g., 1 mL)

:

5. Dissolve Completely
(Vortex / Sonicate)

:

6. Aliquot into Single-Use Tubes

:

7. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing VU0119498 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note and Protocol: Preparation of
VU0119498 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683070#how-to-prepare-vu0119498-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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